Methyl 3-amino-2,4,6-trimethylphenylacetate

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: methyl 2-(3-amino-2,4,6-trimethylphenyl)acetate
• InChI: InChI=1S/C12H17NO2/c1-7-5-8(2)12(13)9(3)10(7)6-11(14)15-4/h5H,6,13H2,1-4H3
• InChI Key: GXYZCFILFNTXRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1CC(=O)OC)C)N)C

Description

Methyl 3-amino-2,4,6-trimethylphenylacetate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-cyanomethyl-2,4,6-trimethylaniline (see Example 14, procedure C) (5 g, 28.7 mmol) in methanol (30 mL) was added concentrated sulfuric acid (30 mL) with cooling. The resulting mixture was heated under reflux for 8 h before it was allowed to cool to rt and diluted with water (100 mL). The mixture was stripped off methanol and the residue was basified with sodium carbonate and then extracted with ethyl acetate. The organic layer was worked up and concentrated as usual to give the desired compound as an oil (5.2 g, 88%).